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Compound of Interest

Compound Name: Fmoc-D-Allo-Ile-OH

Cat. No.: B557749 Get Quote

An in-depth guide to sourcing and utilizing high-purity Fmoc-D-Allo-Ile-OH for researchers,

scientists, and professionals in drug development. This document provides a comparative

overview of suppliers, detailed experimental protocols, and workflow visualizations to facilitate

procurement and application.

Sourcing High-Purity Fmoc-D-Allo-Ile-OH
Fmoc-D-allo-isoleucine (Fmoc-D-Allo-Ile-OH) is a non-natural amino acid derivative crucial for

solid-phase peptide synthesis (SPPS), particularly in the development of peptide-based

therapeutics. The incorporation of D-amino acids can significantly enhance peptide stability

against enzymatic degradation. The quality of this reagent is paramount, as impurities can

introduce contaminants that are difficult to remove in downstream processes.

High-purity Fmoc-D-Allo-Ile-OH is available from several reputable suppliers specializing in

reagents for peptide synthesis and life sciences research. Key considerations when selecting a

supplier include documented purity levels (typically determined by HPLC), availability of a

Certificate of Analysis (CoA) for each lot, and comprehensive technical data.

Comparative Data of Leading Suppliers
For researchers to make an informed decision, the following table summarizes key quantitative

data for Fmoc-D-Allo-Ile-OH from prominent suppliers in the field. Data is compiled from

publicly available product specifications.
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Paramete
r

Supplier
Purity (by
HPLC)

Appearan
ce

Molecular
Formula

Molecular
Weight

CAS
Number

Fmoc-D-

Allo-Ile-OH
Bachem ≥98.0%

White to

off-white

crystalline

powder

C₂₁H₂₃NO₄
365.42

g/mol

143530-97-

0

Fmoc-D-

Allo-Ile-OH
Iris Biotech ≥98%

White

powder
C₂₁H₂₃NO₄

365.42

g/mol

143530-97-

0

Fmoc-D-

Allo-Ile-OH

Chem-

Impex
>99%

White

crystalline

powder

C₂₁H₂₃NO₄
365.42

g/mol

143530-97-

0

Fmoc-D-

Allo-Ile-OH

Sigma-

Aldrich

≥98%

(HPLC)

White to

off-white

powder

C₂₁H₂₃NO₄
365.42

g/mol

143530-97-

0

Experimental Protocols and Methodologies
The successful application of Fmoc-D-Allo-Ile-OH in peptide synthesis relies on optimized and

validated protocols. Below are standard methodologies for its use.

Standard Coupling Protocol in Solid-Phase Peptide
Synthesis (SPPS)
This protocol describes the incorporation of Fmoc-D-Allo-Ile-OH onto a resin-bound peptide

chain following Fmoc deprotection.

Resin Preparation: Swell the peptide-resin (e.g., Rink Amide resin) in N,N-

Dimethylformamide (DMF) for 30 minutes.

Fmoc Deprotection: Treat the resin with a 20% solution of piperidine in DMF for 5 minutes,

drain, and repeat for an additional 15 minutes to ensure complete removal of the Fmoc

protecting group from the N-terminal amino acid.

Washing: Thoroughly wash the resin with DMF (5-7 times) to remove residual piperidine.
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Amino Acid Activation: In a separate vessel, pre-activate the Fmoc-D-Allo-Ile-OH (3-5

equivalents relative to resin substitution) with a coupling agent such as HBTU (0.95 eq. to

the amino acid) and a base like N,N-Diisopropylethylamine (DIPEA) (2 eq. to the amino acid)

in DMF for 2-5 minutes.

Coupling Reaction: Add the activated amino acid solution to the deprotected peptide-resin.

Agitate the mixture at room temperature for 1-2 hours.

Monitoring: Perform a qualitative ninhydrin (Kaiser) test to confirm the reaction's completion.

A negative result (yellow beads) indicates a successful coupling.

Final Wash: Wash the resin with DMF (3-5 times) followed by dichloromethane (DCM) (3

times) to prepare for the next cycle.

Quality Control via High-Performance Liquid
Chromatography (HPLC)
To verify the purity of the starting material, a standard analytical HPLC method can be

employed.

Sample Preparation: Prepare a 1 mg/mL solution of Fmoc-D-Allo-Ile-OH in a 50:50 mixture

of acetonitrile and water.

HPLC System: Utilize a reverse-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).

Mobile Phase:

Solvent A: 0.1% Trifluoroacetic acid (TFA) in water.

Solvent B: 0.1% TFA in acetonitrile.

Gradient: Run a linear gradient from 10% to 90% Solvent B over 20 minutes.

Flow Rate: 1.0 mL/min.

Detection: Monitor the eluent at a wavelength of 265 nm, which corresponds to the

absorbance maximum of the Fmoc group.
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Analysis: Integrate the peak area to determine the purity percentage.

Visualized Workflows and Relationships
Diagrams created using Graphviz provide clear visual representations of key processes and

logical flows relevant to the use of Fmoc-D-Allo-Ile-OH.
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Caption: Procurement and Quality Control Workflow for Fmoc-D-Allo-Ile-OH.
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Caption: Experimental Workflow for SPPS Coupling of Fmoc-D-Allo-Ile-OH.

To cite this document: BenchChem. [where to buy high-purity Fmoc-D-Allo-Ile-OH].
BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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